Cas no 58047-44-2 (Benzonitrile, 4-[bis(4-methylphenyl)amino]-)

• Product Name: Benzonitrile, 4-[bis(4-methylphenyl)amino]-
• CAS No: 58047-44-2
• MF: C₂₁H₁₈N₂
• MW: 298.381024837494
• CID: 335528
• PubChem ID: 71440870
• Update Time: 2025-04-19

Benzonitrile, 4-[bis(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[bis(4-methylphenyl)amino]-
• 4-(4-methyl-N-(4-methylphenyl)anilino)benzonitrile
• DTXSID60849831
• QBGUMZQBYGNKRA-UHFFFAOYSA-N
• 4-[bis(4-methylphenyl)amino]benzonitrile
• 58047-44-2

• Inchi： 1S/C21H18N2/c1-16-3-9-19(10-4-16)23(20-11-5-17(2)6-12-20)21-13-7-18(15-22)8-14-21/h3-14H,1-2H3
• InChI Key： QBGUMZQBYGNKRA-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 298.146998583g/mol
• Monoisotopic Mass: 298.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines